N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-methylbenzamide

• IUPAC Name: N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzamide
• InChI: InChI=1S/C16H23NO3/c1-12-3-2-4-14(11-12)16(19)17-8-5-15(18)13-6-9-20-10-7-13/h2-4,11,13,15,18H,5-10H2,1H3,(H,17,19)
• InChI Key: XROIAORLCVDDQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCC(C2CCOCC2)O
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the class of compounds known as benzamides and has been studied for its various properties and applications.

Scientific Research Applications

Histone Deacetylase Inhibition

Research has demonstrated that acyl derivatives of 4-(aminomethyl)-N-hydroxybenzamide, which share structural features with N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-methylbenzamide, are potent and sub-type selective HDAC6 inhibitors. These inhibitors, especially when based on constrained heterocyclic analogs, show enhanced selectivity and inhibitory activity in cells, suggesting potential therapeutic applications in diseases where HDAC6 plays a critical role (Blackburn et al., 2014).

Metabolic Studies and Stability

The metabolism of stable N-hydroxymethyl derivatives, including compounds structurally related to the subject chemical, has been characterized in biological systems. These studies provide insights into the biotransformation and stability of such compounds, highlighting their potential biological activities and metabolic pathways (Ross et al., 1983).

Environmental Persistence and Impact

Parabens, structurally related to N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-methylbenzamide through their ester function, have been extensively studied for their occurrence, fate, and behavior in aquatic environments. These studies underscore the importance of understanding the environmental impact of such compounds, including their biodegradability and potential as endocrine disruptors (Haman et al., 2015).

Synthesis and Chemical Analysis

The synthesis and characterization of similar compounds, such as N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, have been reported, providing a foundation for further chemical analysis and application development. These studies detail the methodologies for creating and analyzing compounds with potential biological or environmental significance (Al Mamari & Al Lawati, 2019).

Advanced Materials and Biosensor Development

Research into novel materials, such as FePt/CNTs nanocomposite modified electrodes, for the electrocatalytic determination of biological molecules, illustrates the potential application of related chemical structures in the development of biosensors and advanced materials. These studies highlight the versatility and utility of such compounds in enhancing detection sensitivity and specificity for health and environmental monitoring (Karimi-Maleh et al., 2014).